Cas no 1333321-50-8 (Momordicoside X)

• Product Name: Momordicoside X
• CAS No: 1333321-50-8
• Molecular Formula: C₃₆H₅₈O₉
• Molecular Weight: 634.840332508087
• CID: 4671450
• PubChem ID: 145874203

Momordicoside X Properties

Names and Identifiers

• Momordicoside X
• AKOS040762064
• 1333321-50-8
• FS-8277

• InChIKey： HCVJCHFPBZXLGC-PMDMCWLNSA-N
• Inchi： 1S/C36H58O9/c1-20(9-8-13-32(2,3)45-31-29(43)28(42)27(41)25(18-37)44-31)21-12-14-35(7)30-24(39)17-23-22(10-11-26(40)33(23,4)5)36(30,19-38)16-15-34(21,35)6/h8,13,17,19-22,24-31,37,39-43H,9-12,14-16,18H2,1-7H3/b13-8+/t20-,21-,22-,24+,25-,26+,27-,28+,29-,30+,31+,34-,35+,36-/m1/s1
• SMILES： O[C@H]1C=C2C(C)(C)[C@H](CC[C@H]2[C@]2(C=O)CC[C@]3(C)[C@@H]([C@H](C)C/C=C/C(C)(C)O[C@H]4[C@@H]([C@H]([C@@H]([C@@H](CO)O4)O)O)O)CC[C@@]3(C)[C@@H]21)O

Computed Properties

• Exact Mass: 634.40808342 g/mol
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 9
• Rotatable Bond Count: 8
• Monoisotopic Mass: 634.40808342 g/mol
• Heavy Atom Count: 45
• Complexity: 1170
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 14
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.1
• Topological Polar Surface Area: 157
• Molecular Weight: 634.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Cucurbitacins